Cas no 2309448-41-5 (tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate)

• Product Name: tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• CAS No: 2309448-41-5
• MF: C₁₉H₃₀BrN₃O₃
• MW: 428.363804340363
• CID: 6255854
• PubChem ID: 165739018
• Update Time: 2025-06-12

tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309448-41-5
• tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• EN300-7429444

• Inchi： 1S/C19H30BrN3O3/c1-17(2,3)26-15(24)12-25-19(16-22-14(20)11-23(16)4)7-5-18(6-8-19)9-10-21-13-18/h11,21H,5-10,12-13H2,1-4H3
• InChI Key： XJCSVBMNQGCQKD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCC3(CNCC3)CC2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 427.14705g/mol
• Monoisotopic Mass: 427.14705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

Comprehensive Analysis of tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309448-41-5)

The compound tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309448-41-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 2-azaspiro[4.5]decane core and the 4-bromo-1-methyl-1H-imidazole moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for spirocyclic compounds like tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate has surged, driven by their versatility in drug design. The spiro[4.5]decane scaffold is particularly noteworthy for its ability to confer conformational rigidity, enhancing binding affinity and selectivity. This aligns with the growing focus on fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial research circles.

The 4-bromo-1-methyl-1H-imidazole component of this compound is another critical feature, as imidazole derivatives are known for their broad biological activities. This moiety is often explored in the context of anticancer agents, antimicrobials, and anti-inflammatory drugs. Given the rising interest in precision medicine and personalized therapeutics, the incorporation of such functional groups into drug candidates is a key area of investigation. Additionally, the tert-butyl ester group provides synthetic flexibility, enabling further derivatization for optimization.

From a synthetic chemistry perspective, tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate presents intriguing challenges and opportunities. The azaspirocyclic framework requires meticulous control over stereochemistry, a topic frequently discussed in forums and publications related to asymmetric synthesis. Moreover, the bromo substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis.

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly routes to prepare compounds like tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate. Techniques such as flow chemistry and catalysis are gaining traction, as they minimize waste and improve efficiency. This aligns with the broader industry trend toward environmentally benign processes, a topic that resonates with both academia and regulatory bodies.

In summary, tert-butyl 2-{[8-(4-bromo-1-methyl-1H-imidazol-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309448-41-5) is a compound of immense scientific and practical interest. Its structural complexity and functional diversity make it a promising candidate for advancing research in drug discovery, agrochemicals, and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and cutting-edge synthetic methodologies.